BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Ethynamine and
its Saturated Analogue, Ethylamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethynamine

Cat. No.: B15468757

Introduction

This technical guide provides a comprehensive overview of the chemical structure and
properties of ethynamine. Due to the limited availability of experimental data for ethynamine,
this guide also includes a detailed analysis of its saturated analogue, ethylamine (also known
as ethanamine), a compound for which extensive research and data are available. This
comparative approach is intended to provide a broader context for researchers, scientists, and
drug development professionals.

Ethynamine: The Unsaturated Amine

Ethynamine is a simple organic compound containing a carbon-carbon triple bond and an
amino group. Its high degree of unsaturation suggests significant reactivity, though it is a less
commonly studied compound compared to its saturated counterpart.

Chemical Structure of Ethynamine

Below is a visualization of the chemical structure of ethynamine.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to Ethynamine and its
Saturated Analogue, Ethylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15468757#ethynamine-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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